A “pillar-free”, highly porous metalloporphyrinic framework exhibiting eclipsed porphyrin arrays†

Chemical Communications Pub Date: 2013-02-19 DOI: 10.1039/C3CC00049D

Abstract

A “pillar-free”, highly porous metalloporphyrinic framework (UNLPF-1) exhibiting eclipsed porphyrin arrays has been constructed from an octacarboxylate ligand connected with paddlewheel secondary building units. UNLPF-1 possesses two types of open metal sites and exhibits an efficient selectivity toward capture of CO2 over N2.

Graphical abstract: A “pillar-free”, highly porous metalloporphyrinic framework exhibiting eclipsed porphyrin arrays
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